2-[1-(1,3-Thiazole-5-carbonyl)piperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(1,3-thiazole-5-carbonyl)piperidin-2-yl]acetic acid
• InChI: InChI=1S/C11H14N2O3S/c14-10(15)5-8-3-1-2-4-13(8)11(16)9-6-12-7-17-9/h6-8H,1-5H2,(H,14,15)
• InChI Key: OVHNULQEUQEYCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)O)C(=O)C2=CN=CS2
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

2-[1-(1,3-Thiazole-5-carbonyl)piperidin-2-yl]acetic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is also known as TAPP, and its chemical formula is C12H16N2O3S.

Mechanism of Action

The mechanism of action of TAPP is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. TAPP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. TAPP has also been shown to inhibit the activity of various signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
TAPP has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. TAPP has also been shown to reduce oxidative stress and improve antioxidant status. In addition, TAPP has been shown to improve glucose metabolism and insulin sensitivity, which may have implications for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

TAPP has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, TAPP also has some limitations, such as its potential toxicity and limited availability. TAPP is a relatively new compound, and more research is needed to fully understand its potential advantages and limitations for lab experiments.

Future Directions

There are several future directions for the research of TAPP. One potential direction is the investigation of TAPP as a therapeutic agent for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. Another potential direction is the synthesis of TAPP derivatives with improved pharmacological properties. Additionally, the development of new synthesis methods for TAPP may also be an area of future research.
Conclusion
In conclusion, 2-[1-(1,3-Thiazole-5-carbonyl)piperidin-2-yl]acetic acid is a chemical compound that has potential applications in various scientific research fields. Its synthesis is a complex process that requires specialized knowledge and equipment. TAPP has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-oxidant agent, and as a therapeutic agent in the treatment of various diseases. TAPP has several advantages for lab experiments, but also has some limitations. There are several future directions for the research of TAPP, including the investigation of TAPP as a therapeutic agent and the development of new synthesis methods.

Synthesis Methods

The synthesis of TAPP involves a multi-step process that includes the reaction of piperidine with thiosemicarbazide, followed by the reaction of the resulting compound with acetic anhydride. The final product is obtained after purification through recrystallization. The synthesis of TAPP is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

TAPP has potential applications in various scientific research fields, such as pharmacology, biochemistry, and medicinal chemistry. It has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-oxidant agent. TAPP has also been investigated for its potential as a therapeutic agent in the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes.